2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate, 90%

• IUPAC Name: 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene
• InChI: InChI=1S/C8HCl3F3NOS/c9-3-1-4(17-8(12,13)14)5(10)6(11)7(3)15-2-16/h1H
• InChI Key: LYSGRZXALGBRPM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)N=C=O)Cl)Cl)SC(F)(F)F
• Molecular Formula: C8HCl3F3NOS
• Molecular Weight: 322.5 g/mol

Description

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is a chemical compound that is used in a variety of applications, including scientific research, industrial production, and chemical synthesis. It is a colorless liquid with a strong odor and is classified as a hazardous chemical. It is a highly reactive compound and can be used in the synthesis of other compounds.

Mechanism of Action

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is a highly reactive compound that can undergo a variety of reactions. The most common reaction is the addition of a nucleophile to the isocyanate group. This reaction leads to the formation of an amide, which can then be further reacted to form a variety of different compounds. In addition, the compound can undergo an elimination reaction, which results in the formation of a carbonyl compound.
Biochemical and Physiological Effects
2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is classified as a hazardous chemical and should be handled with care. It can cause skin and eye irritation and can be toxic if inhaled or ingested. In addition, it can cause respiratory irritation and can be irritating to the mucous membranes.

Advantages and Limitations for Lab Experiments

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is a versatile compound that can be used in a variety of laboratory experiments. It is a highly reactive compound and can be used in the synthesis of other compounds. In addition, it is relatively easy to handle and is relatively inexpensive. However, it is a hazardous chemical and should be handled with care. In addition, it can cause skin and eye irritation and can be toxic if inhaled or ingested.

Future Directions

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is a versatile compound that can be used in a variety of scientific research applications. Potential future directions for research include further investigation into its use as a reagent in the synthesis of other compounds, its use as a catalyst in the polymerization of monomers, and its use in the synthesis of dyes, pigments, and other organic compounds. In addition, further research into its biochemical and physiological effects could help to improve safety protocols for its use in laboratory experiments.

Synthesis Methods

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is produced by the reaction of trichloroacetyl chloride with trifluoromethylthiol in the presence of a base catalyst. The reaction is typically carried out in an aqueous solution at a temperature of 80-90°C. The reaction is exothermic and the reaction time is typically around 3-4 hours. The product is then isolated by distillation and is typically 90% pure.

Scientific Research Applications

2,3,6-Trichloro-4-(trifluoromethylthio)phenyl isocyanate (90%) is a versatile compound that is used in a variety of scientific research applications. It is used as a reagent in the synthesis of other compounds, such as organofluorine compounds, and can be used in the synthesis of pharmaceuticals. It is also used as a catalyst in the polymerization of monomers to form polymers. In addition, it can be used in the synthesis of dyes, pigments, and other organic compounds.